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Compound of Interest

Compound Name: Dimethyl carbate

Cat. No.: B1252131

An In-depth Technical Guide to Dimethyl Carbate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl carbate, a notable insect repellent, is a bicyclic organic compound synthesized via a
Diels-Alder reaction. This document provides a comprehensive overview of its chemical
properties, a detailed experimental protocol for its synthesis, and a logical workflow diagram
illustrating the synthetic process. The information is intended for researchers and professionals
in chemistry and drug development, offering a foundational understanding of this compound.

Chemical and Physical Properties

Dimethyl carbate is characterized by the following properties. The quantitative data is
summarized in Table 1 for ease of reference.
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Property

Value

Molecular Formula

C11H1404[1][2]

Molecular Weight 210.23 g/mol [1][2]
CAS Number 39589-98-5
Appearance Liquid[2]

Elemental Analysis

C: 62.85%, H: 6.71%, O: 30.44%][2]

Synthesis of Dimethyl Carbate

The primary method for synthesizing Dimethyl carbate is through the Diels-Alder reaction, a

[4+2] cycloaddition between a conjugated diene and a dienophile. In this case, the reaction

involves cyclopentadiene and dimethyl maleate.[1][3]

Experimental Protocol: Diels-Alder Reaction

This protocol describes the synthesis of Dimethyl carbate from cyclopentadiene and dimethyl

maleate.

Materials:

¢ Dicyclopentadiene

e Dimethyl maleate

o Ethyl acetate

¢ Hexane

o Fractional distillation apparatus

o Reaction flask

e Stirring apparatus

e |ce bath
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Procedure:

o Preparation of Cyclopentadiene: Cyclopentadiene is prepared by the retro-Diels-Alder
reaction of dicyclopentadiene. Set up a fractional distillation apparatus and gently heat the
dicyclopentadiene. The cyclopentadiene monomer will distill off. Note: Cyclopentadiene
dimerizes back to dicyclopentadiene at room temperature over time, so it should be used
promptly after preparation.

e Reaction Setup: In a clean, dry reaction flask, dissolve dimethyl maleate in ethyl acetate.

« Initiation of Reaction: Cool the dimethyl maleate solution in an ice bath. Slowly add the
freshly distilled cyclopentadiene to the cooled solution while stirring.

o Reaction Progression: The reaction is exothermic. Maintain the temperature of the reaction
mixture with the ice bath. Continue stirring for several minutes to ensure the reaction goes to
completion.

e Product Isolation: Once the reaction is complete, the product, Dimethyl carbate, can be
isolated. As it is a liquid, purification may be achieved through techniques such as column
chromatography or vacuum distillation to remove any unreacted starting materials or
byproducts.

Logical Workflow and Diagrams

While the specific signaling pathways for Dimethyl carbate's insect repellent activity are not
extensively documented in publicly available literature, the synthesis process can be
represented as a logical workflow.
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Caption: Synthesis workflow for Dimethyl carbate via Diels-Alder reaction.

Concluding Remarks

This technical guide provides essential information regarding the molecular formula, weight,
and a plausible synthesis protocol for Dimethyl carbate. The provided workflow diagram
illustrates the key steps in its preparation. Further research into the specific biochemical and
physiological mechanisms of its insect repellent properties would be a valuable contribution to
the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1252131#molecular-formula-and-weight-of-dimethyl-
carbate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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